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Compound of Interest

Compound Name: 5-methoxy-2H-isoquinolin-1-one

Cat. No.: B175765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-methoxy-2H-isoquinolin-1-one is a small molecule belonging to the isoquinolinone class of

compounds. Structurally related molecules, specifically 5-substituted isoquinolin-1(2H)-ones,

have been identified as inhibitors of poly(ADP-ribose)polymerase (PARP).[1][2] PARP

enzymes, particularly PARP1, are crucial for cellular processes involving DNA repair.[3][4]

Inhibition of PARP can lead to the accumulation of DNA damage and subsequent cell death, a

strategy that is particularly effective in cancer cells with deficiencies in other DNA repair

pathways, such as those with BRCA1/2 mutations.[3]

These application notes provide a comprehensive guide to a panel of cell-based assays for

characterizing the biological activity of 5-methoxy-2H-isoquinolin-1-one, with a focus on its

potential as a PARP inhibitor. The protocols detailed below will enable researchers to assess its

effects on cell viability, induction of apoptosis, and DNA damage.

Signaling Pathway: PARP in DNA Single-Strand
Break Repair
The following diagram illustrates the central role of PARP1 in the base excision repair (BER)

pathway, a key process for repairing single-strand DNA breaks.
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PARP1 in DNA Single-Strand Break Repair
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Workflow for Evaluating 5-methoxy-2H-isoquinolin-1-one

Primary Screening

Mechanism of Action

Data Analysis & Interpretation

Cell Viability Assay (MTS)

Determine IC50 in various cell lines

Apoptosis Assay (Caspase-Glo) DNA Damage Assay (γH2AX)

Compare potency in DNA repair
deficient vs. proficient cells

Correlate cell death with
DNA damage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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